Cas no 75956-62-6 (1,4-Benzenedicarboxylicacid, 2,3-dihydroxy-, 1,4-dimethyl ester)

• Product Name: 1,4-Benzenedicarboxylicacid, 2,3-dihydroxy-, 1,4-dimethyl ester
• CAS No: 75956-62-6
• MF: C₁₀H₁₀O₆
• MW: 226.182803630829
• CID: 581097
• PubChem ID: 227975
• Update Time: 2025-06-28

1,4-Benzenedicarboxylicacid, 2,3-dihydroxy-, 1,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 2,3-dihydroxy-, 1,4-dimethyl ester
• dimethyl 2,3-dihydroxy-1,4-benzenedicarboxylate
• dimethyl 2,3-dihydroxyterephthalate
• 2,3-dihydroxy-terephthalic acid dimethyl ester
• 2,3-Dihydroxy-terephthalsaeure-dimethylester
• AC1ME3QK
• ACMC-1BQ98
• CTK4A8635
• dimethyl 2,3-dihydro-5-methylpyrrolo[2,1-b]thiazole-6,7-dicarboxylate
• dimethyl 2,3-dihydro-5-methylpyrrolo< 2,1-b> thiazole-6,7-dicarboxylate
• HMS1665J11
• methyl 2,3-dihydroxy-1,4-benzenedicarboxylate
• Pyrrolo[2,1-b]thiazole-6,7-dicarboxylicacid, 2,3-dihydro-5-methyl-, 6,7-dimethyl ester
• NSC 20216
• 2,3-Dihydroxy-1,4-benzenedicarboxylic acid dimethyl ester
• dimethyl 2,3-dihydroxybenzene-1,4-dicarboxylate
• DTXSID30997313
• NSC20216
• NSC-20216
• 1,4-dimethyl 2,3-dihydroxybenzene-1,4-dicarboxylate
• F20868
• EN300-11724960
• STWMCBFQCITJQM-UHFFFAOYSA-
• InChI=1/C10H10O6/c1-15-9(13)5-3-4-6(10(14)16-2)8(12)7(5)11/h3-4,11-12H,1-2H3
• 75956-62-6
• SCHEMBL3173889
• AQ-776/42801556
• DB-333969

• Inchi： 1S/C10H10O6/c1-15-9(13)5-3-4-6(10(14)16-2)8(12)7(5)11/h3-4,11-12H,1-2H3
• InChI Key： STWMCBFQCITJQM-UHFFFAOYSA-N
• SMILES： OC1C(=C(C(=O)OC)C=CC=1C(=O)OC)O

Computed Properties

• Exact Mass: 232.96475
• Monoisotopic Mass: 226.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 145-146 ºC (methanol )
• Boiling Point: 361°Cat760mmHg
• Flash Point: 141.8°C
• Refractive Index: 1.575
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 60.21
• LogP: 0.67100